Cas no 2490402-43-0 (2-(dimethylphosphoryl)-4-methylaniline)

• Product Name: 2-(dimethylphosphoryl)-4-methylaniline
• CAS No: 2490402-43-0
• MF: C₉H₁₄NOP
• MW: 183.187323093414
• MDL: MFCD32852322
• CID: 5084107
• PubChem ID: 155820831
• Update Time: 2025-11-02

2-(dimethylphosphoryl)-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Dimethylphosphoryl-4-methylaniline
• (2-Amino-5-methylphenyl)dimethylphosphine oxide
• 2-(dimethylphosphoryl)-4-methylaniline
• SCHEMBL23153936
• F76103
• EN300-23012550
• (2-Amino-5-methylphenyl)dimethylphosphineoxide
• CS-0530164
• 2490402-43-0

• MDL： MFCD32852322
• Inchi： 1S/C9H14NOP/c1-7-4-5-8(10)9(6-7)12(2,3)11/h4-6H,10H2,1-3H3
• InChI Key： RVKDPIRKOIFKBO-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=C(C)C=CC=1N)=O

Computed Properties

• Exact Mass: 183.081301068g/mol
• Monoisotopic Mass: 183.081301068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1

Additional information on 2-(dimethylphosphoryl)-4-methylaniline

Comprehensive Overview of 2-(Dimethylphosphoryl)-4-methylaniline (CAS No. 2490402-43-0)

2-(Dimethylphosphoryl)-4-methylaniline (CAS No. 2490402-43-0) is an organophosphorus compound with a unique molecular structure that combines a phosphoryl group with an aromatic amine. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly interested in its role as an intermediate in the synthesis of advanced materials and bioactive molecules. The compound’s phosphoryl group and aromatic amine functionality make it a versatile building block for designing novel chemical entities.

One of the key reasons for the growing interest in 2-(dimethylphosphoryl)-4-methylaniline is its relevance to drug discovery and medicinal chemistry. The compound’s structural features allow it to interact with biological targets, making it a candidate for developing enzyme inhibitors or receptor modulators. Recent studies have explored its potential in central nervous system (CNS) drug development, where its ability to cross the blood-brain barrier is of particular interest. Additionally, its phosphoryl moiety can mimic natural phosphate groups, enabling its use in proteomics and signal transduction research.

In the field of agrochemicals, 2-(dimethylphosphoryl)-4-methylaniline has shown promise as a precursor for pesticide and herbicide formulations. Its chemical stability and reactivity make it suitable for designing compounds that target specific plant or pest enzymes. With the increasing demand for sustainable agriculture and eco-friendly crop protection, researchers are investigating its potential to replace traditional, less environmentally friendly chemicals. This aligns with the global trend toward green chemistry and reduced environmental impact.

The compound’s applications extend to material science, where its aromatic and phosphoryl functionalities contribute to the development of advanced polymers and coatings. For instance, it can be used to synthesize flame-retardant materials or high-performance adhesives. Its thermal stability and compatibility with other monomers make it a valuable component in polymeric nanocomposites, which are widely used in electronics, aerospace, and automotive industries. As industries seek lightweight and durable materials, the role of such intermediates becomes increasingly critical.

From a synthetic chemistry perspective, 2-(dimethylphosphoryl)-4-methylaniline offers several advantages. Its modular structure allows for easy derivatization, enabling chemists to tailor its properties for specific applications. Recent advancements in catalysis and microwave-assisted synthesis have further streamlined its production, reducing costs and improving yields. These innovations are particularly relevant in the context of industrial-scale manufacturing, where efficiency and scalability are paramount.

Another area of interest is the compound’s potential role in photovoltaic materials and organic electronics. Its electron-donating and electron-accepting properties make it a candidate for use in organic light-emitting diodes (OLEDs) and solar cells. With the rapid growth of the renewable energy sector, researchers are exploring how such compounds can enhance the efficiency and durability of next-generation energy devices. This aligns with the broader societal shift toward clean energy solutions and carbon neutrality.

Safety and environmental impact are also critical considerations when working with 2-(dimethylphosphoryl)-4-methylaniline. While the compound is not classified as a hazardous substance, proper handling and disposal protocols should be followed to minimize risks. Regulatory agencies emphasize the importance of life cycle assessment (LCA) and green synthesis methods to ensure sustainable production practices. These measures are in line with global initiatives such as REACH and OECD guidelines for chemical safety.

In summary, 2-(dimethylphosphoryl)-4-methylaniline (CAS No. 2490402-43-0) is a multifaceted compound with diverse applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable tool for researchers and industries alike. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and technology. Future research will likely uncover even more innovative uses, solidifying its position as a key intermediate in modern chemistry.